Cas no 50698-52-7 (9H-Carbazole, 9-ethenyl-3,6-diiodo-)

• Product Name: 9H-Carbazole, 9-ethenyl-3,6-diiodo-
• CAS No: 50698-52-7
• MF: C₁₄H₉I₂N
• MW: 445.036907911301
• CID: 364252
• PubChem ID: 12421715
• Update Time: 2025-04-19

9H-Carbazole, 9-ethenyl-3,6-diiodo- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 9-ethenyl-3,6-diiodo-
• 9-ethenyl-3,6-diiodocarbazole
• 50698-52-7
• DTXSID30497489
• SCHEMBL11219251
• 9-ethenyl-3,6-diiodo-9H-carbazole
• XLEJWTBBULNGEY-UHFFFAOYSA-N

• Inchi： 1S/C14H9I2N/c1-2-17-13-5-3-9(15)7-11(13)12-8-10(16)4-6-14(12)17/h2-8H,1H2
• InChI Key： XLEJWTBBULNGEY-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C1C=C(C=CC=1N2C=C)I

Computed Properties

• Exact Mass: 444.88157
• Monoisotopic Mass: 444.88244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93